Cas no 2138047-60-4 ((2,6-dichloropyridin-4-yl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine)

• Product Name: (2,6-dichloropyridin-4-yl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine
• CAS No: 2138047-60-4
• MF: C₁₁H₁₄Cl₂F₃N₃
• MW: 316.15017080307
• CID: 6402280
• PubChem ID: 165795772
• Update Time: 2025-11-07

(2,6-dichloropyridin-4-yl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine Chemical and Physical Properties

Names and Identifiers

• (2,6-dichloropyridin-4-yl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine
• 2138047-60-4
• EN300-1179266
• [(2,6-dichloropyridin-4-yl)methyl][2-(methylamino)ethyl](2,2,2-trifluoroethyl)amine

• Inchi： 1S/C11H14Cl2F3N3/c1-17-2-3-19(7-11(14,15)16)6-8-4-9(12)18-10(13)5-8/h4-5,17H,2-3,6-7H2,1H3
• InChI Key： RHNOGIPZTHAHEF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(N=1)Cl)CN(CC(F)(F)F)CCNC

Computed Properties

• Exact Mass: 315.0516873g/mol
• Monoisotopic Mass: 315.0516873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 28.2Ų

Additional information on (2,6-dichloropyridin-4-yl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine

Recent Advances in the Study of (2,6-dichloropyridin-4-yl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine (CAS: 2138047-60-4)

The compound (2,6-dichloropyridin-4-yl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine, identified by the CAS number 2138047-60-4, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including a dichloropyridinyl core and trifluoroethylamine moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's role as a modulator of specific biological targets. Preliminary research indicates that (2,6-dichloropyridin-4-yl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine exhibits selective binding affinity towards certain receptors involved in neurological and metabolic pathways. This selectivity is attributed to the presence of the trifluoroethyl group, which enhances the molecule's lipophilicity and membrane permeability, thereby improving its bioavailability and therapeutic efficacy.

Recent synthetic methodologies have also been optimized to produce this compound with higher yields and purity. Advances in catalytic processes and green chemistry techniques have enabled more efficient and environmentally friendly production routes. These improvements are critical for scaling up production and ensuring the compound's availability for preclinical and clinical studies.

In vitro and in vivo studies have demonstrated the compound's potential in treating conditions such as neurodegenerative diseases and metabolic disorders. For instance, in models of Parkinson's disease, the molecule has shown neuroprotective effects by mitigating oxidative stress and inflammation. Additionally, its impact on glucose metabolism suggests possible applications in diabetes management.

Despite these promising findings, challenges remain in fully elucidating the compound's pharmacokinetics and toxicity profile. Ongoing research aims to address these gaps, with a focus on optimizing dosing regimens and minimizing adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, (2,6-dichloropyridin-4-yl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine represents a promising avenue for therapeutic innovation. Its unique chemical properties and biological activities underscore its potential as a lead compound in drug discovery. Future research will likely explore its broader applications and refine its therapeutic use, paving the way for novel treatments in the chemical biology and pharmaceutical fields.